![molecular formula C7H6ClNO B7771406 o-Chlorobenzaldoxime](/img/structure/B7771406.png)
o-Chlorobenzaldoxime
Overview
Description
O-Chlorobenzaldoxime is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Kinetics and Hydrolysis Studies : o-Chlorobenzaldoxime has been studied for its kinetics in acid hydrolysis. For example, Garrett (1962) found that p-chlorobenzaldoxime readily hydrolyzes in acid solution, forming an equilibrium mixture with the products, and it was expected to have a half-life of less than 20 minutes in the human stomach, which might explain oral inefficacy due to this degradation mode (Garrett, 1962).
Crystal Structure Analysis : The crystal structure of syn p-chlorobenzaldoxime has been examined using X-ray analysis to understand oxime stereochemistry and inter-atomic distances, both intra- and inter-molecular. Jerslev (1950, 1957) conducted detailed crystallographic studies on this compound, providing insights into oxime structures (Jerslev, 1950); (Jerslev, 1957).
Geometrical Isomerization and Photolysis : Studies on the E geometrical isomers of benzaldoxime, including p-chlorobenzaldoxime, have shown that these compounds retain their geometry at low temperatures but convert to more stable Z isomers at room temperature. Lucarini et al. (1994) found that the energy barrier for this isomerization is significantly lower than in parent oximino compounds, which has implications for their reactivity and stability (Lucarini, Pedulli, & Alberti, 1994).
Synthesis of Derivatives and Applications : The synthesis of derivatives of this compound, such as semicarbazones, has been investigated for potential applications like antihypertensive agents. Warren et al. (1977) synthesized and tested various semicarbazone derivatives for their antihypertensive effects, indicating the potential pharmaceutical applications of these derivatives (Warren, Woodward, & Hargreaves, 1977).
1,3-Dipolar Cycloaddition Reactions : Ba̧k et al. (2017) conducted experimental and theoretical studies on the synthesis of novel 5-Chloroisatin derivatives via 1,3-dipolar cycloaddition reactions between Allyl-5-chloroindoline-2, 3-dione and 4-Chlorobenzaldoxime. This study highlights the chemical reactivity and potential for creating new compounds through such reactions (Ba̧k, Alli., Sen haji, & Rodi, 2017).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methylidene]hydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZIVKDWRLLMSEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NO)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3717-28-0 | |
Record name | 2-Chlorobenzaldehyde oxime | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3717-28-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | o-chlorobenzaldehyde oxime | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.969 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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